Cas no 1507837-13-9 (2-(2,5-Difluoro-4-methylphenyl)propan-1-ol)

• Product Name: 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol
• CAS No: 1507837-13-9
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 6357639
• PubChem ID: 80140287
• Update Time: 2025-05-20

2-(2,5-Difluoro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1507837-13-9
• EN300-5068993
• AKOS018701800
• 2-(2,5-difluoro-4-methylphenyl)propan-1-ol
• 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol

• Inchi： 1S/C10H12F2O/c1-6-3-10(12)8(4-9(6)11)7(2)5-13/h3-4,7,13H,5H2,1-2H3
• InChI Key： BDXVBCYTHQLLPC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C(C)CO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol

Introduction to 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol (CAS No. 1507837-13-9)

2-(2,5-Difluoro-4-methylphenyl)propan-1-ol, also known by its CAS number 1507837-13-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted phenyl group and a propanol moiety. The presence of fluorine atoms and a methyl group on the phenyl ring imparts distinct chemical properties, making it a valuable candidate for various applications.

The chemical formula of 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol is C₁₀H₁₂F₂O, and its molecular weight is approximately 186.2 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction steps. Its synthesis involves the use of readily available starting materials and can be performed under controlled laboratory conditions.

In recent years, 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol has been the subject of numerous studies due to its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its use as an intermediate in the synthesis of more complex molecules, particularly those with therapeutic properties. The compound's ability to undergo various chemical transformations makes it a versatile building block in organic synthesis.

CAS No. 1507837-13-9 has been evaluated for its biological activity in several preclinical studies. Research has shown that it exhibits moderate to strong activity against certain bacterial strains, making it a potential candidate for the development of new antibiotics. Additionally, preliminary studies have indicated that the compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

The physical properties of 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 160°C and a melting point below 0°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

In the context of drug development, CAS No. 1507837-13-9 has shown promise as a lead compound for further optimization. Researchers are exploring ways to modify its structure to enhance its pharmacological properties while minimizing potential side effects. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict the behavior of the compound in biological systems.

The safety profile of 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol has also been investigated. Toxicological studies have indicated that it is generally well-tolerated at low to moderate doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety assessments are essential before it can be considered for human use.

In conclusion, CAS No. 1507837-13-9, or 2-(2,5-Difluoro-4-methylphenyl)propan-1-ol, is a promising compound with diverse applications in organic chemistry and pharmaceutical research. Its unique molecular structure and favorable biological activity make it an attractive candidate for further development and potential commercialization. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in both scientific understanding and practical applications.